Cas no 885275-14-9 (3-Boc-Amino-4-bromopyridine)

3-Boc-Amino-4-bromopyridine is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex heterocyclic compounds. The Boc (tert-butoxycarbonyl) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The bromine substituent at the 4-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is commonly employed in pharmaceutical and agrochemical research for the development of nitrogen-containing scaffolds. Its well-defined reactivity profile and compatibility with a range of reaction conditions make it a practical choice for synthetic chemists.
